Cas no 120482-76-0 (3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl-)

3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl- structure
120482-76-0 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl-
CAS No:120482-76-0
MF:C14H19BrN2O2S
MW:359.281861543655
CID:152145
PubChem ID:3078278
Update Time:2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl-
    • 3-(4-bromophenyl)sulfonyl-7-methyl-3,7-diazabicyclo[3.3.1]nonane
    • 3,7-Diazabicyclo(3.3.1)nonane, 3-((4-bromophenyl)sulfonyl)-7-methyl-
    • 3-(4-Bromobenzene-1-sulfonyl)-7-methyl-3,7-diazabicyclo[3.3.1]nonane
    • DTXSID90923436
    • 120482-76-0
    • 3-((4-Bromophenyl)sulfonyl)-7-methyl-3,7-diazabicyclo(3.3.1)nonane
    • Inchi: 1S/C14H19BrN2O2S/c1-16-7-11-6-12(8-16)10-17(9-11)20(18,19)14-4-2-13(15)3-5-14/h2-5,11-12H,6-10H2,1H3
    • InChI Key: YHOKPNCAYFIDLZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(N1CC2CN(C)CC(C1)C2)(=O)=O

Computed Properties

  • Exact Mass: 358.03517
  • Monoisotopic Mass: 358.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • Density: 1.458
  • Boiling Point: 447.1°Cat760mmHg
  • Flash Point: 224.2°C
  • Refractive Index: 1.597
  • PSA: 40.62

3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl- Related Literature

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